Cas no 684215-40-5 (Benzonitrile, 3-acetyl-4-methyl- (9CI))
684215-40-5 structure
Product Name:Benzonitrile, 3-acetyl-4-methyl- (9CI)
CAS No:684215-40-5
MF:C10H9NO
MW:159.184562444687
CID:1023203
PubChem ID:45086149
Update Time:2025-04-20
Benzonitrile, 3-acetyl-4-methyl- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 3-acetyl-4-methyl- (9CI)
- 684215-40-5
- SCHEMBL26561341
- Benzonitrile,3-acetyl-4-methyl-(9ci)
- FT-0706921
- DB-285715
- 3-Acetyl-4-methylbenzonitrile
- Benzonitrile, 3-acetyl-4-methyl-
-
- Inchi： 1S/C10H9NO/c1-7-3-4-9(6-11)5-10(7)8(2)12/h3-5H,1-2H3
- InChI Key： SXJUDXWULIDYLR-UHFFFAOYSA-N
- SMILES： O=C(C)C1C=C(C#N)C=CC=1C
Computed Properties
- Exact Mass: 159.068
- Monoisotopic Mass: 159.068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.9A^2
- XLogP3: 1.7
Benzonitrile, 3-acetyl-4-methyl- (9CI) Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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